Cas no 122929-23-1 (Cytidine,2',3'-dideoxy-2'-fluoro- (9CI))

• Product Name: Cytidine,2',3'-dideoxy-2'-fluoro- (9CI)
• CAS No: 122929-23-1
• MF: C₉H₁₂FN₃O₃
• MW: 229.208285331726
• CID: 140623
• PubChem ID: 451614
• Update Time: 2025-04-19

Cytidine,2',3'-dideoxy-2'-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cytidine,2',3'-dideoxy-2'-fluoro- (9CI)
• 4-amino-1-[(2R,3R,5S)-3-fluoro-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• 1-(2,3-Dideoxy-2-fluoro-.beta.-D-erythropentofuranosyl)cytosine
• 1-(2,3-Dideoxy-2-fluoro-beta-D-erythropentofuranosyl)cytosine
• 2'-FddC
• NSC628495
• 4-amino-1-[(2R,3R,5S)-3-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
• DTXSID30153790
• 122929-23-1
• SCHEMBL1738339
• Cytidine, 2',3'-dideoxy-2'-fluoro-
• NSC 628495
• 2'-fluoro dideoxy cytidine

• Inchi： 1S/C9H12FN3O3/c10-6-3-5(4-14)16-8(6)13-2-1-7(11)12-9(13)15/h1-2,5-6,8,14H,3-4H2,(H2,11,12,15)/t5-,6+,8+/m0/s1
• InChI Key： LTDCCBLBAQXNKP-SHYZEUOFSA-N
• SMILES： F[C@@H]1C[C@@H](CO)O[C@H]1N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 229.086
• Monoisotopic Mass: 229.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.67
• Boiling Point: 418°C at 760 mmHg
• Flash Point: 206.6°C
• Refractive Index: 1.665